Cas no 24128-29-8 (Propanedinitrile, [[[3,5-bis(trifluoromethyl)phenyl]amino]methylene]-)

Propanedinitrile, [[[3,5-bis(trifluoromethyl)phenyl]amino]methylene]- structure
24128-29-8 structure
Product Name:Propanedinitrile, [[[3,5-bis(trifluoromethyl)phenyl]amino]methylene]-
CAS No:24128-29-8
MF:C12H5F6N3
MW:305.178622961044
CID:237876
PubChem ID:2797077
Update Time:2025-04-19

Propanedinitrile, [[[3,5-bis(trifluoromethyl)phenyl]amino]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [[[3,5-bis(trifluoromethyl)phenyl]amino]methylene]-
    • 2-[[3,5-bis(trifluoromethyl)anilino]methylidene]propanedinitrile
    • DTXSID60383881
    • HMS543O10
    • SCHEMBL11545594
    • 24128-29-8
    • Maybridge1_000846
    • 3,5-bis-trifluoromethyl-N-(2,2-dicyanovinyl)-aniline
    • Inchi: 1S/C12H5F6N3/c13-11(14,15)8-1-9(12(16,17)18)3-10(2-8)21-6-7(4-19)5-20/h1-3,6,21H
    • InChI Key: FBNZQZGQWQERNE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(C(F)(F)F)C=1)N/C=C(\C#N)/C#N)(F)F

Computed Properties

  • Exact Mass: 305.03876614g/mol
  • Monoisotopic Mass: 305.03876614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 59.6Ų
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